7-fluoro-1H-indazole-5-carboxylic acid

• IUPAC Name: 7-fluoro-1H-indazole-5-carboxylic acid
• InChI: InChI=1S/C8H5FN2O2/c9-6-2-4(8(12)13)1-5-3-10-11-7(5)6/h1-3H,(H,10,11)(H,12,13)
• InChI Key: WDZFFJUZWWIPCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C=NN2)F)C(=O)O
• Molecular Formula: C8H5FN2O2
• Molecular Weight: 180.14 g/mol

Description

7-fluoro-1H-indazole-5-carboxylic acid is a chemical compound with the molecular formula C8H5FN2O2. It belongs to the class of indazoles, which are heterocyclic compounds containing a pyrazole ring fused to a benzene ring.

Synthesis Analysis

The synthesis of indazoles, including 7-fluoro-1H-indazole-5-carboxylic acid, has been a subject of research in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 7-fluoro-1H-indazole-5-carboxylic acid consists of a pyrazole ring fused to a benzene ring, with a fluorine atom attached to the 7th carbon atom and a carboxylic acid group attached to the 5th carbon atom.

Chemical Reactions Analysis

Indazoles, including 7-fluoro-1H-indazole-5-carboxylic acid, can undergo various chemical reactions. For instance, they can participate in transition metal-catalyzed reactions and reductive cyclization reactions.

Physical And Chemical Properties Analysis

7-fluoro-1H-indazole-5-carboxylic acid is a solid at room temperature. It has a molecular weight of 180.14.

Scientific Research Applications

Medicinal Chemistry and Drug Development

7-Fluoro-1H-indazole-5-carboxylic acid has drawn attention in the field of medicinal chemistry due to its structural features. Researchers have explored its potential as a scaffold for designing novel drugs. Some specific applications include:

• . The compound’s unique fluorine substitution may contribute to its pharmacological properties.

Anti-Inflammatory Activities

The synthesis of 1-aryl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acids and 2-aryl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylic acids led to the evaluation of their anti-inflammatory effects. .

Anxiolytic and Anti-Depressant Potential

One molecule derived from this class of compounds demonstrated promising anxiolytic and anti-depressant activities. .

Safety and Hazards

This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Therefore, it’s important to handle it with care, using personal protective equipment and ensuring adequate ventilation.

Future Directions

The future directions in the research of 7-fluoro-1H-indazole-5-carboxylic acid and similar compounds could involve the development of more efficient synthetic approaches, exploration of their medicinal applications, and further investigation of their physical and chemical properties.

Mechanism of Action

Target of Action

Indazole derivatives have been found to exhibit a wide variety of biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, and antihypertensive effects .

Mode of Action

One of the indazole derivatives, 2-{4-[(azetidine-3-carbonyl)-amino]-3-fluoro-phenyl}-5-fluoro-2h-indazole-7-carboxylic acid amide, has been found to display excellent parp enzyme inhibition . This suggests that 7-fluoro-1H-indazole-5-carboxylic acid might interact with its targets in a similar manner, leading to changes in cellular processes.

Biochemical Pathways

Indazole derivatives have been found to inhibit the production of prostaglandin e2 (pge2), tumor necrosis factor-alpha (tnf-α), and matrix metalloproteinase-13 (mmp-13) in a concentration-dependent manner . These molecules play crucial roles in inflammation and other cellular processes.

Pharmacokinetics

It has been noted that this compound has high gastrointestinal absorption . This suggests that the compound may have good bioavailability.

Result of Action

One of the indazole derivatives was found to inhibit cell growth with gi50 values in the 0041–336 μM range . This suggests that 7-fluoro-1H-indazole-5-carboxylic acid might have similar effects.